3-(3-Chloro-4-methylphenyl)-6-[(4-methylphenyl)methyl]triazolo[4,5-d]pyrimidin-7-one

• IUPAC Name: 3-(3-chloro-4-methylphenyl)-6-[(4-methylphenyl)methyl]triazolo[4,5-d]pyrimidin-7-one
• InChI: InChI=1S/C19H16ClN5O/c1-12-3-6-14(7-4-12)10-24-11-21-18-17(19(24)26)22-23-25(18)15-8-5-13(2)16(20)9-15/h3-9,11H,10H2,1-2H3
• InChI Key: PFBNKNFWQAWNLN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2C=NC3=C(C2=O)N=NN3C4=CC(=C(C=C4)C)Cl
• Molecular Formula: C19H16ClN5O
• Molecular Weight: 365.8 g/mol

Description

3-(3-Chloro-4-methylphenyl)-6-[(4-methylphenyl)methyl]triazolo[4,5-d]pyrimidin-7-one is a useful research compound. Its molecular formula is C19H16ClN5O and its molecular weight is 365.82. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activity

Research indicates that derivatives of triazolopyrimidin-7-one exhibit significant antibacterial activities. For example, a novel derivative of pyrimidine containing the 1,2,4-triazolo[1,5-a]pyrimidine ring synthesized through a condensation reaction showed promising antibacterial activity against both Gram-positive and Gram-negative bacteria, including Staphylococcus aureus, Escherichia coli, and Pseudomonas aeruginosa (Lahmidi et al., 2019). This indicates the potential of such compounds in developing new antimicrobial agents.

Anticancer Potential

Several studies have explored the anticancer properties of triazolopyrimidin derivatives. A study on substituted triazolo[4,3-a]pyrimidin-6-sulfonamide with an incorporated thiazolidinone moiety demonstrated inhibitory effects on the growth of a wide range of cancer cell lines, indicating their potential as anticancer agents (Hafez & El-Gazzar, 2009). Another compound, 5-Chloro-6-[2,6-difluoro-4-[3-(methylamino)propoxy]phenyl]-N-[(1S)-2,2,2-trifluoro-1-methylethyl]-[1,2,4]triazolo[1,5-a]pyrimidin-7-amine butanedioate (TTI-237), was identified as a microtubule-active compound with in vivo antitumor activity, showcasing a novel structure and function against cancer (Beyer et al., 2008).

Material Science and Chemistry

The versatility of triazolopyrimidines extends to material science and synthetic chemistry, where they have been used as ligands in supramolecular assemblies. For example, novel pyrimidine derivatives have been investigated for their ability to form hydrogen-bonded supramolecular assemblies, demonstrating the structural diversity and potential applications of these compounds in designing new materials (Fonari et al., 2004).